Cas no 850623-71-1 (Potassium 4-Nitrophenyltrifluoroborate)

Potassium 4-Nitrophenyltrifluoroborate is an organoboron compound widely used in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The trifluoroborate group enhances hydrolytic stability compared to boronic acids, reducing decomposition and improving handling. The 4-nitrophenyl moiety serves as a versatile intermediate in pharmaceutical and agrochemical synthesis. This compound is particularly valuable for its air and moisture stability, facilitating storage and transportation. Its crystalline solid form ensures consistent purity and ease of quantification in reactions. Potassium 4-Nitrophenyltrifluoroborate is a reliable reagent for constructing complex aromatic systems, offering efficiency in both academic and industrial applications.

Potassium 4-Nitrophenyltrifluoroborate structure

850623-71-1 structure

Product Name:Potassium 4-Nitrophenyltrifluoroborate

CAS No:850623-71-1

MF:C₆H₄BF₃KNO₂

MW:229.005972862244

MDL:MFCD04115766

CID:720664

PubChem ID:44886958

Update Time:2025-10-14

Potassium 4-Nitrophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Borate(1-),trifluoro(4-nitrophenyl)-, potassium, (T-4)- (9CI)
- Potassium(4-Nitrophenyl)Trifluoroborate
- Potassium 4-nitrophenyltrifluoroborate
- potassium,trifluoro-(4-nitrophenyl)boranuide
- B-4565
- Potassium (4-nitrophenyl)trifluoroborate
- POTASSIUM TRIFLUORO(4-NITROPHENYL)BORATE
- AK307708
- potassium;trifluoro-(4-nitrophenyl)boranuide
- FCH1366968
- AB20589
- SY120823
- V8055
- Potassium trifluoro(4-nitrophenyl)borate(1-)
- POTASSIUM TRIFLUORO(4-NITROPHENYL)BORANUIDE
- Borate(1-), trifluoro(4-nitrophenyl)-, potassium, (T-4)- (9CI)
- MFCD04115766
- CS-W010394
- 4-NITROPHENYLTRIFLUOROBORATE POTASSIUM SALT
- AS-64445
- N12270
- EN300-7390277
- DTXSID30661244
- 850623-71-1
- AKOS015910158
- Potassium 4-Nitrophenyltrifluoroborate
- MDL： MFCD04115766
- Inchi： 1S/C6H4BF3NO2.K/c8-7(9,10)5-1-3-6(4-2-5)11(12)13;/h1-4H;/q-1;+1
- InChI Key： VUFAMHLXAXZYSD-UHFFFAOYSA-N
- SMILES： [K+].[O-][N+](C1C=CC([B-](F)(F)F)=CC=1)=O

Computed Properties

Exact Mass: 228.99200
Monoisotopic Mass: 228.9924245g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 195
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8

Experimental Properties

Melting Point: 288-290℃
PSA: 45.82000
LogP: 2.17240

Potassium 4-Nitrophenyltrifluoroborate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

Potassium 4-Nitrophenyltrifluoroborate Pricemore >>

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Potassium 4-Nitrophenyltrifluoroborate Production Method

Production Method 1

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 30 min, rt

Reference

Expanding the Balz-Schiemann Reaction: Organotrifluoroborates Serve as Competent Sources of Fluoride Ion for Fluoro-Dediazoniation

Mohy El Dine, Tharwat; Sadek, Omar ; Gras, Emmanuel ; Perrin, David M., Chemistry - A European Journal, 2018, 24(56), 14933-14937

Production Method 2

850623-71-1

Reaction Conditions

1.1 Reagents: Ethylene glycol , Potassium acetate , Diboronic acid Catalysts: X-Phos , [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][butylbis(tricyclo[3.3.1.13,7]dec-1-yl)pho… Solvents: Ethanol ; 25 min, 80 °C; 80 °C → rt
1.2 Reagents: Potassium bifluoride ; 10 min, 0 °C; 20 min

Reference

A modified procedure for the palladium catalyzed borylation/Suzuki-Miyaura cross-coupling of aryl and heteroaryl halides utilizing bis-boronic acid

Molander, Gary A.; Trice, Sarah L. J.; Tschaen, Brittany, Tetrahedron, 2015, 71(35), 5758-5764

Production Method 3

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium bifluoride Solvents: Methanol ; 10 min, rt

Reference

Ag(I)/persulfate-catalyzed decarboxylative coupling of α-oxocarboxylates with organotrifluoroborates in water under room temperature

Chang, Sheng; Wang, Jian Feng; Dong, Lin Lin; Wang, Dan; Feng, Bo; et al, RSC Advances, 2017, 7(82), 51928-51934

Production Method 4

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Acetonitrile , Water ; 0.5 - 5 min, rt
1.2 Reagents: (+)-Tartaric acid Solvents: Tetrahydrofuran ; 1 min, rt; 1 - 5 min, rt

Reference

Preparation of Organotrifluoroborate Salts: Precipitation-Driven Equilibrium under Non-Etching Conditions

Lennox, Alastair J. J.; Lloyd-Jones, Guy C., Angewandte Chemie, 2012, 51(37), 9385-9388

Production Method 5

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium acetate , Diboronic acid Catalysts: X-Phos , (SP-4-4)-[2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[dicyclohexyl[2′,4′,6′-tris… Solvents: Ethanol ; 4 h, 80 °C; 80 °C → rt
1.2 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 10 min, 0 °C; 20 min, rt

Reference

Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid

Molander, Gary A.; Trice, Sarah L. J.; Kennedy, Steven M.; Dreher, Spencer D.; Tudge, Matthew T., Journal of the American Chemical Society, 2012, 134(28), 11667-11673

Production Method 6

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium acetate , Sodium tert-butoxide , Diboronic acid Catalysts: X-Phos , (SP-4-4)-[2-[2-(Amino-κN)ethyl]phenyl-κC]chloro[dicyclohexyl[2′,4′,6′-tris(1-met… Solvents: Ethanol ; 4 h, rt → 80 °C
1.2 Reagents: Potassium bifluoride Solvents: Methanol , Water ; cooled; 10 min, 0 °C; 0 °C → rt; 20 min, rt

Reference

Palladium-catalyzed, direct boronic acid synthesis from aryl chlorides: a simplified route to diverse boronate ester derivatives

Molander, Gary A.; Trice, Sarah L. J.; Dreher, Spencer D., Journal of the American Chemical Society, 2010, 132(50), 17701-17703

Production Method 7

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium acetate , 1,1,2,2-Diborane(4)tetramine, N1,N1,N1′,N1′,N2,N2,N2′,N2′-octamethyl- Catalysts: X-Phos , (SP-4-4)-[2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[dicyclohexyl[2′,4′,6′-tris… Solvents: Methanol ; rt; 5 min, rt; rt → 60 °C; 3.5 h, 60 °C
1.2 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 10 min, 0 °C; 20 min, rt

Reference

Palladium-Catalyzed Borylation of Aryl and Heteroaryl Halides Utilizing Tetrakis(dimethylamino)diboron: One Step Greener

Molander, Gary A.; Trice, Sarah L. J.; Kennedy, Steven M., Organic Letters, 2012, 14(18), 4814-4817

Production Method 8

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Acetonitrile , Water ; 2 - 5 min, rt
1.2 Reagents: (+)-Tartaric acid Solvents: Tetrahydrofuran ; 1 min, heated; 10 min, rt

Reference

Oxidative cycloaddition reactions of arylboron reagents via a one-pot formal dehydroboration sequence

Karandikar, Shubhendu S.; Metze, Bryan E.; Roberts, Riley A.; Stuart, David R., ChemRxiv, 2023, 1, 1-11

Production Method 9

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 15 min, rt

Reference

Denitrogenative Pd/Cu-catalyzed Suzuki-type Cross-coupling of Aryltrifluoroborates with Arylhydrazine Hydrochlorides in Water under Room Temperature

Wang, Guofang; Meng, Mengting; Deng, Liping; Cheng, Kai ; Qi, Chenze, Applied Organometallic Chemistry, 2018, 32(3),

Production Method 10

24067-17-2

850623-71-1

Reaction Conditions

1.1 Reagents: Potassium bifluoride Solvents: Methanol , Water ; 10 min, rt

Reference

Pd-Catalyzed desulfitative reaction of aryltrifluoroborates with sodium arenesulfinates in water

Chang, Sheng ; Sun, Yong Bing; Zhang, Xiu Rong; Dong, Lin Lin; Zhu, He Yun; et al, Applied Organometallic Chemistry, 2018, 32(1),

Potassium 4-Nitrophenyltrifluoroborate Raw materials

4-Nitrophenylboronic acid

Potassium 4-Nitrophenyltrifluoroborate Preparation Products

Potassium 4-Nitrophenyltrifluoroborate (850623-71-1)

Potassium 4-Nitrophenyltrifluoroborate Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

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2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Analyst, 1880,5, 146-147
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5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

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